Cas no 114482-86-9 (Oroxin B)

Oroxin B (OB) is a flavonoid isolated from the traditional Chinese herbal medicine oroxylum indicum (linn.) Bentham ex KurzOroxin B (OB) can significantly inhibit hepatoma cells and induce early apoptosis by up regulating PTEN and down regulating COX-2, VEGF, PI3K and p-AktConclusion: oroxin B (OB) induces tumor suppressive ER stress in malignant lymphoma cells
Oroxin B structure
Oroxin B structure
Oroxin B
114482-86-9
C27H30O15
594.5181
MFCD22125002
98113
329824962

Oroxin B Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,7-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-5,6-dihydroxy-2-phenyl-
    • Baicalin-7-diglucoside
    • Oroxin B
    • 7-[(6-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy]-5,6-dihydroxy-2-phenyl-4H-1-benzopyran-4-one
    • Baicalein 7-O-beta-gentiobioside
    • Baicalein 7-O-diglucoside
    • Baicalein-7-O-gentiobioside
    • Bis(4-Methyl-2-Pentyl)Phthalate
    • Baicalein-7-O-diglucoside
    • 5,6,7-Trihydroxyflavone 7-diglucoside
    • Baicalein 7-gentiobioside
    • Oroxin B, >=98% (HPLC)
    • 8197AH
    • 5,6-Dihydroxy-4-oxo-2-phenyl-4H-chromen-7-yl 6-O--D-glucopyranos yl--D-glucopyranoside
    • s9190
    • Oroxin B, 98%, from Oroxylum indicum
    • 5,6-Dihydroxy-2-phenyl-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
    • DTXSID501312120
    • 114482-86-9
    • CS-0016867
    • HY-N1435
    • AKOS030573619
    • CCG-270173
    • 5,6-dihydroxy-2-phenyl-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
    • AC-34476
    • MFCD22125002
    • 5,6-DIHYDROXY-2-PHENYL-7-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-({[(2R,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}METHYL)OXAN-2-YL]OXY}CHROMEN-4-ONE
    • DA-56488
    • baicalein-7-o-diglucoside
    • +Expand
    • MFCD22125002
    • HAYLVXFWJCKKDW-IJTBWITGSA-N
    • 1S/C27H30O15/c28-8-15-19(31)22(34)24(36)26(41-15)38-9-16-20(32)23(35)25(37)27(42-16)40-14-7-13-17(21(33)18(14)30)11(29)6-12(39-13)10-4-2-1-3-5-10/h1-7,15-16,19-20,22-28,30-37H,8-9H2/t15-,16-,19-,20-,22+,23+,24-,25-,26-,27-/m1/s1
    • O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H])O[H])OC1C([H])=C2C(C(C([H])=C(C3C([H])=C([H])C([H])=C([H])C=3[H])O2)=O)=C(C=1O[H])O[H]

Computed Properties

  • 594.15847g/mol
  • 0
  • -1.3
  • 9
  • 15
  • 7
  • 594.15847g/mol
  • 594.15847g/mol
  • 245Ų
  • 42
  • 958
  • 0
  • 10
  • 0
  • 0
  • 0
  • 1
  • 594.5

Experimental Properties

  • -2.12590
  • 249.20000
  • Powder
  • 1.76

Oroxin B Security Information

  • 24/25
  • NONH for all modes of transport
  • −20°C

Oroxin B Customs Data

  • 29389090

Oroxin B Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008VF7-5mg
Baicalin-7-diglucoside
114482-86-9 99%
5mg
$111.00
A2B Chem LLC
AE13171-5mg
Oroxin B
114482-86-9 98%
5mg
$114.00 2024-04-20
Aaron
AR008VNJ-20mg
Baicalin-7-diglucoside
114482-86-9
20mg
$342.00
abcr
AB493864-10 mg
Oroxin b
114482-86-9
10mg
€197.50 2023-06-15
Ambeed
A123867-50mg
5,6-Dihydroxy-2-phenyl-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
114482-86-9 98%
50mg
$91.0 2024-06-02
Chemenu
CM162787-1g
5,6-dihydroxy-2-phenyl-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
114482-86-9 97%
1g
$92
ChemFaces
CFN99713-20mg
Oroxin B
114482-86-9 >=98%
20mg
$178
ChemScence
CS-0016867-5mg
Oroxin B
114482-86-9 99.71%
5mg
$68.0 2022-04-28
Chengdu Biopurify Phytochemicals Ltd
BP1044-100mg
Oroxin B
114482-86-9 98%
100mg
$160 2023-09-20
DC Chemicals
DCM-002-20 mg
Oroxin B
114482-86-9 >98%, Standard References Grade
20mg
$280.0 2022-02-28

Oroxin B Suppliers

CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
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WANG HONG XIA
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SI CHUAN WEI KE QI Biotechnology Co., Ltd.
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YANG YANG
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YANG XUE ER
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Sichuan Jingcuibio Biotechnology CO.,LTD
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(CAS:114482-86-9)
CHANG JING LI
18228035716
jingcuibio@163.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
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(CAS:114482-86-9)
ZHANG XIAO JIE
18607107848
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Chengdu Biopurify Phytochemicals Ltd.
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(CAS:114482-86-9)
HE DAN DAN
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JIANG SU YONG JIAN YI YAO Technology Co., Ltd.
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(CAS:114482-86-9)
HAN JING LI
17701422016
3587493084@qq.com
Recommended suppliers
Amadis Chemical Company Limited
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Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:114482-86-9)Oroxin B
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>98%
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